N-butyl-4-(2-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-butyl-4-[2-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C23H25ClN4O3S/c1-3-4-11-25-22(30)16-5-8-18(9-6-16)28-13-12-26-23(28)32-15-21(29)27-19-14-17(24)7-10-20(19)31-2/h5-10,12-14H,3-4,11,15H2,1-2H3,(H,25,30)(H,27,29)
• InChI Key: ZUOTXSLJZBJEHQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C23H25ClN4O3S
• Molecular Weight: 473.0 g/mol

Description

N-butyl-4-(2-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C23H25ClN4O3S and its molecular weight is 472.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Studies have reported the synthesis of compounds with similar structures, focusing on their potential biological activities. For instance, the synthesis of imidazo[1,2-a]pyridines as potential antiulcer agents shows the interest in imidazole derivatives for their cytoprotective properties in medical research (J. Starrett et al., 1989). This parallels the exploration of N-butyl-4-(2-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide in scientific research, suggesting its potential application in studying gastrointestinal disorders or as a platform for developing antiulcer agents.

Anticonvulsant Activity

Research on omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives has revealed their anticonvulsant activities, indicating that imidazole derivatives can be effective against seizures induced by maximal electroshock (MES) (Zeynep Aktürk et al., 2002). This finding highlights the potential of this compound in neuroscience research, particularly in the development of novel anticonvulsant medications.

Antimicrobial and Anti-inflammatory Agents

Studies on benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone have explored their applications as anti-inflammatory and analgesic agents, demonstrating significant activity against cyclooxygenase enzymes (A. Abu‐Hashem et al., 2020). This suggests that structurally related compounds, including this compound, may hold potential in the development of new anti-inflammatory and analgesic drugs.

Nematicidal Activity

Research on novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group has demonstrated promising nematocidal activities, indicating the potential agricultural applications of these compounds in controlling nematode pests (Dan Liu et al., 2022). This finding opens up possibilities for this compound in agricultural research, specifically in the formulation of new nematicides.